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The selection of a disinfectant for water purification systems is a critical decision that extends
beyond antimicrobial efficacy to the long-term integrity of the infrastructure. Both chlorine and
chloramine are widely used for this purpose, but their distinct chemical properties lead to
different interactions with materials commonly found in laboratory and industrial settings. This
guide provides a detailed comparison of their effects on various materials, supported by
experimental data, to inform material selection and maintenance protocols.

Executive Summary: Key Differences in Material
Degradation

While chlorine is a more potent oxidizing agent, chloramine's greater persistence in water
distribution systems can lead to prolonged material contact and unique degradation pathways.
[1] Generally, chloramine is observed to be more aggressive towards certain elastomers and
can cause different corrosion patterns in metallic pipes compared to chlorine.

Quantitative Data Summary

The following tables summarize the observed effects of chlorine and chloramine on various
materials based on experimental studies.

Table 1: Effects on Metallic Pipes and Components
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Table 2: Effects on Elastomers and Rubber Components
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Table 3: Effects on Plastics and Polymers
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Polyethylene (PE,
HDPE, PEX)
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degradation after the
depletion of
antioxidants in the
polymer.[12][13]
Leads to chain
scission, increased
crystallinity, and
surface cracking.[12]
[13]

Chlorine in potable
water can accelerate
the brittle oxidative
failure of PEX pipe
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Can also cause
degradation of plastic
pipes and fittings.[6]
[10]

The effects are
system-dependent
and can be influenced

by temperature and
pH.[1]
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stable behavior when

Chlorine in contact with
(PVC) . .
chlorine solutions.[14]
[15]
) Susceptible to
Polypropylene (PP) Chlorine

oxidation.[13]

Chlorinated Polyvinyl
Chloride (CPVC)

Chlorine/Chloramine

Generally resistant to
degradation from

chlorinated water.[16]

Experimental Protocols

Detailed methodologies are crucial for interpreting and replicating findings. Below are

summaries of standard experimental protocols used to evaluate material degradation by

disinfectants.
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ASTM D6284: Standard Test Method for Rubber Property
—Effects of Aqueous Solutions with Available Chlorine
and Chloramine

This method is designed to evaluate the ability of rubber materials to withstand the effects of
agueous chlorine and chloramine solutions.[10][13]

» Objective: To provide a relative indication of a material's susceptibility to chlorine or
chloramine.[12][13]

e Procedure:
o Solution Preparation: A 50 ppm monochloramine solution is typically prepared.[10]
o Sample Immersion: Material samples are fully immersed in the prepared aqueous solution.

o Temperature: Testing is often conducted at an elevated temperature, such as 70°C, to
accelerate degradation.[12][13]

o Solution Refreshment: The test solution is changed daily to maintain a constant
disinfectant concentration.[12][13]

o Duration: Immersion can last for several weeks (e.g., 3 to 6 weeks).[10]

o Property Measurement: Material properties such as hardness, mass, volume, and tensile
strength are measured before and after exposure to assess changes.[10]

Accelerated Aging of Polymers in Chlorinated Water
(General Protocol)

This type of protocol is used to estimate the long-term performance of plastic piping materials.
[12][13]

o Objective: To determine the extrapolated test lifetime of a polymer under end-use conditions.
[13]

e Procedure:
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o System Setup: End-use products, like pipes, are tested under pressure in a flowing
system.[12][13] This ensures a constant and controlled level of the disinfectant.[12]

o Aggressive Conditions: Samples are exposed to "worst-case" water quality conditions,
which may include elevated temperatures, specific pH levels, and high disinfectant
concentrations.[12][13]

o Multi-Variable Testing: Tests are conducted at multiple temperatures and pressures.[12]
[13]

o Data Analysis: Multiple linear regression is used to fit the experimental data to a Rate
Process Model.[12][13]

o Analysis of Degradation: After exposure, the polymer is analyzed for changes in
antioxidant levels, crystalline content, molecular weight distribution, and surface
morphology (e.g., cracking).[12][13]

Mechanisms and Pathways of Degradation

The following diagrams illustrate the general workflow for evaluating material degradation and
the chemical pathways involved.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.scirp.org/pdf/ojopm_2021060814050212.pdf
https://www.scirp.org/journal/paperinformation?paperid=109745
https://www.scirp.org/pdf/ojopm_2021060814050212.pdf
https://www.scirp.org/pdf/ojopm_2021060814050212.pdf
https://www.scirp.org/journal/paperinformation?paperid=109745
https://www.scirp.org/pdf/ojopm_2021060814050212.pdf
https://www.scirp.org/journal/paperinformation?paperid=109745
https://www.scirp.org/pdf/ojopm_2021060814050212.pdf
https://www.scirp.org/journal/paperinformation?paperid=109745
https://www.scirp.org/pdf/ojopm_2021060814050212.pdf
https://www.scirp.org/journal/paperinformation?paperid=109745
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

Preparation

Disinfectant Solution
(Chlorine or Chloramine)

Material Sample Selection

Analysis Exposure
Initial Property Measurement Post-Exposure Property Measurement AEHE R T
P P P (Elevated Temp, Pressure)

v

Data Comparison & Analysis [<

Degradation Assessment Report

Disinfectants in Water

Chloramine (NH2CI)

Attack Alters Scale, Nitrification

;

Oxidative Attack Prolonged

egradation Mechanisms

Polymer Chain Scission Oxidation & Embrittlement Corrosion & Leaching
Materials
\4
Polymers Elastomers Metals
(PE, PVC) (Rubber, Gaskets) (Copper, Iron)

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. usbr.gov [usbr.gov]
2. expresssewer.com [expresssewer.com]

3. How Chlorinated Water Can Damage Pipes & Hot Water Cylinders — A Homeowner’s
Guide | The Cylinder Guy [cylinderguy.co.nz]

. pmmag.com [pmmag.com]

. springwellwater.com [springwellwater.com]

. Chloramines Clean Your Water, But Hurt Plumbing - Mother [callmother.com]
. oarjpublication.com [oarjpublication.com]

. pubs.acs.org [pubs.acs.org]

© 00 N o o b

. How Chlorine Quietly Ruins Your Plumbing - Mother [callmother.com]
10. satoriseal.com [satoriseal.com]

11. heyward.net [heyward.net]

12. scirp.org [scirp.org]

13. Degradation of Polymer & Elastomer Exposed to Chlorinated Water—A Review
[scirp.org]
14. mdpi.com [mdpi.com]

15. Studying the Degradation of Three Polymers under Different Chlorine Concentrations
and Exposure Times - PubMed [pubmed.ncbi.nlm.nih.gov]

16. homesphere.com [homesphere.com]

To cite this document: BenchChem. [Comparative Analysis of Material Degradation:
Chloramine vs. Chlorine Disinfection]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b081541#evaluating-the-effect-of-chloramine-versus-
chlorine-on-material-degradation]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b081541?utm_src=pdf-body-img
https://www.benchchem.com/product/b081541?utm_src=pdf-custom-synthesis
https://www.usbr.gov/research/projects/download_product.cfm?id=826
https://www.expresssewer.com/blog/chlorines-impact-on-your-home-plumbing-system
https://cylinderguy.co.nz/how-chlorinated-water-can-damage-pipes-hot-water-cylinders-a-homeowners-guide/
https://cylinderguy.co.nz/how-chlorinated-water-can-damage-pipes-hot-water-cylinders-a-homeowners-guide/
https://www.pmmag.com/articles/105443-how-water-chemistry-impacts-residential-plumbing-materials
https://www.springwellwater.com/the-dangers-of-chloramines-in-drinking-water/
https://www.callmother.com/blogs/chloramines-help-your-water-but-hurt-plumbing
https://oarjpublication.com/journals/oarjcp/sites/default/files/OARJCP-2023-0084.pdf
https://pubs.acs.org/doi/abs/10.1021/acsestwater.5c00868
https://www.callmother.com/blogs/how-chlorine-quietly-ruins-your-plumbing
https://satoriseal.com/chloramine-effects-rubber/
https://heyward.net/wp-content/uploads/2019/05/chloramine-effects-on-materials.pdf
https://www.scirp.org/pdf/ojopm_2021060814050212.pdf
https://www.scirp.org/journal/paperinformation?paperid=109745
https://www.scirp.org/journal/paperinformation?paperid=109745
https://www.mdpi.com/2073-4360/15/19/3931
https://pubmed.ncbi.nlm.nih.gov/37835981/
https://pubmed.ncbi.nlm.nih.gov/37835981/
https://www.homesphere.com/blog/2024/11/04/is-chlorine-corroding-your-pipes-a-guide-for-home-builders/
https://www.benchchem.com/product/b081541#evaluating-the-effect-of-chloramine-versus-chlorine-on-material-degradation
https://www.benchchem.com/product/b081541#evaluating-the-effect-of-chloramine-versus-chlorine-on-material-degradation
https://www.benchchem.com/product/b081541#evaluating-the-effect-of-chloramine-versus-chlorine-on-material-degradation
https://www.benchchem.com/product/b081541#evaluating-the-effect-of-chloramine-versus-chlorine-on-material-degradation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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